![molecular formula C8H16ClNO2 B6217739 {5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride CAS No. 2751611-14-8](/img/no-structure.png)
{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride
Overview
Description
{5-oxa-8-azaspiro[35]nonan-7-yl}methanol hydrochloride is a chemical compound with the molecular formula C8H15NO2·HCl It is a spiro compound, characterized by a unique structure where a spiro atom connects two rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a precursor compound in the presence of a suitable catalyst. The reaction conditions often include specific temperatures, solvents, and pH levels to ensure the desired product is obtained with high purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure consistency and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.
Substitution: Halogens (chlorine, bromine), nucleophiles (amines, thiols), solvents (water, ethanol).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: Investigated for its potential role in biological processes and as a probe in biochemical assays.
Medicine: Explored for its therapeutic potential in treating various diseases, including its use as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of {5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride involves its interaction with specific molecular targets and pathways. This compound may act by binding to enzymes or receptors, modulating their activity, and influencing cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- {5-oxa-8-azaspiro[3.5]nonan-9-yl}methanol hydrochloride
- (7-azaspiro[3.5]nonan-2-yl)methanol hydrochloride
- {7-azaspiro[3.5]nonan-5-yl}methanol hydrochloride
Uniqueness
{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride is unique due to its specific spiro structure and the presence of both oxygen and nitrogen atoms within the ring system. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications in scientific research and industry.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol hydrochloride' involves the reaction of 7-hydroxy-5-oxa-8-azaspiro[3.5]nonane with hydrochloric acid to form the hydrochloride salt of the desired compound.", "Starting Materials": [ "7-hydroxy-5-oxa-8-azaspiro[3.5]nonane", "Hydrochloric acid" ], "Reaction": [ "Add 7-hydroxy-5-oxa-8-azaspiro[3.5]nonane to a round-bottom flask", "Add hydrochloric acid to the flask and stir the mixture at room temperature for several hours", "Filter the resulting precipitate and wash with cold water", "Dry the product under vacuum to obtain the hydrochloride salt of '{5-oxa-8-azaspiro[3.5]nonan-7-yl}methanol'" ] } | |
CAS No. |
2751611-14-8 |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
